Cas no 24951-13-1 (3-Hydroxyhexanenitrile)

• Product Name: 3-Hydroxyhexanenitrile
• CAS No: 24951-13-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 2837670
• PubChem ID: 13413802
• Update Time: 2025-10-30

3-Hydroxyhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 24951-13-1
• SCHEMBL875272
• DTXSID30540060
• DTXCID60490847
• AKOS017670206
• Hexanenitrile, 3-hydroxy-
• 3-Hydroxyhexannitril
• 3-Hydroxyhexanenitrile

• Inchi： 1S/C6H11NO/c1-2-3-6(8)4-5-7/h6,8H,2-4H2,1H3
• InChI Key： YUGSARGCZUIABE-UHFFFAOYSA-N
• SMILES： OC(CC#N)CCC

Computed Properties

• Exact Mass: 113.084063974Da
• Monoisotopic Mass: 113.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44Ų

Additional information on 3-Hydroxyhexanenitrile

Recent Advances in the Study of 3-Hydroxyhexanenitrile (CAS: 24951-13-1) in Chemical Biology and Pharmaceutical Research

3-Hydroxyhexanenitrile (CAS: 24951-13-1) is a significant intermediate in the synthesis of various bioactive compounds, including pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its potential in asymmetric synthesis, enzyme-catalyzed reactions, and as a precursor for the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements related to 3-Hydroxyhexanenitrile, focusing on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in the Journal of Organic Chemistry demonstrated the efficient enantioselective synthesis of 3-Hydroxyhexanenitrile using engineered nitrilases. The research team achieved a high yield (up to 92%) and excellent enantiomeric excess (ee > 99%) under mild reaction conditions, showcasing the compound's potential for scalable production. This breakthrough addresses previous challenges in the stereoselective synthesis of 3-Hydroxyhexanenitrile, which had limited its widespread application in pharmaceutical manufacturing.

In the field of medicinal chemistry, 3-Hydroxyhexanenitrile has emerged as a key building block for the development of γ-aminobutyric acid (GABA) analogs. A recent patent application (WO2023051234) describes its use in the synthesis of novel GABA_A receptor modulators with improved blood-brain barrier penetration. These compounds show promise for treating neurological disorders such as epilepsy and anxiety, with preclinical studies demonstrating reduced side effects compared to existing therapies.

From a biochemical perspective, researchers have investigated the metabolic pathways involving 3-Hydroxyhexanenitrile in various microorganisms. A 2024 study in Applied Microbiology and Biotechnology revealed that certain Pseudomonas strains can utilize 3-Hydroxyhexanenitrile as a sole carbon source, producing valuable chiral alcohols through a unique degradation pathway. This discovery opens new possibilities for biocatalytic processes and environmental applications.

The pharmaceutical industry has shown increasing interest in 3-Hydroxyhexanenitrile derivatives as potential anticancer agents. Recent in vitro studies have identified several nitrile-containing compounds derived from 3-Hydroxyhexanenitrile that exhibit selective cytotoxicity against cancer cell lines while showing minimal effects on normal cells. These findings were presented at the 2024 American Chemical Society National Meeting, with particular emphasis on their mechanism of action involving reactive oxygen species generation and apoptosis induction.

Analytical methods for 3-Hydroxyhexanenitrile have also seen significant improvements. A novel HPLC-MS technique developed by researchers at ETH Zurich allows for the simultaneous quantification of 3-Hydroxyhexanenitrile and its metabolites in complex biological matrices with unprecedented sensitivity (LOD: 0.1 ng/mL). This advancement facilitates more accurate pharmacokinetic studies and quality control in pharmaceutical formulations containing this compound.

Looking forward, the versatility of 3-Hydroxyhexanenitrile continues to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into biodegradable polymers, development of novel fragrance compounds, and exploration as a chiral auxiliary in asymmetric catalysis. The compound's unique structural features – containing both hydroxyl and nitrile functional groups – make it particularly valuable for designing molecules with specific stereochemical and electronic properties.